Cas no 600726-67-8 ( )

  structure
  structure
Product Name: 
CAS No:600726-67-8
MF:C6H8BNO3
MW:152.943621635437
CID:951191
PubChem ID:45090882
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • BORONIC ACID, (5-METHOXY-2-PYRIDINYL)- (9CI)
    • (5-Methoxypyridin-2-yl)boronic acid
    • boronic acid, B-(5-methoxy-2-pyridinyl)-
    • LogP
    • DB-100817
    • SCHEMBL426511
    • DTXSID10975497
    • AB48963
    • 3-METHOXYPYRIDINE-6-BORONIC ACID
    • 5-methoxypyridin-2-ylboronic acid
    • 5-Methoxy-2-pyridinylboronic acid
    • 5-Methoxypyridine-2-boronic acid
    • (5-methoxy-2-pyridyl)boronic acid
    • A894220
    • EN300-251677
    • DB-010610
    • 600726-67-8
    • QXWTVLPBRHGDBI-UHFFFAOYSA-N
    • 1142944-78-2
    • AKOS006290805
    • SY036951
    • MFCD08752653
    • CS-0082324
    • AS-38160
    •  
    • Inchi: 1S/C6H8BNO3/c1-11-5-2-3-6(7(9)10)8-4-5/h2-4,9-10H,1H3
    • InChI Key: QXWTVLPBRHGDBI-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(B(O)O)C=C1

Computed Properties

  • Exact Mass: 152.06334
  • Monoisotopic Mass: 153.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Density: 1.24
  • Boiling Point: 342.9°C at 760 mmHg
  • Flash Point: 161.2°C
  • Refractive Index: 1.523
  • PSA: 62.58
  • LogP: -1.23000
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